1-(4-Bromo-3-fluorophenyl)but-3-en-1-ol

• Molecular Formula: C10H10BrFO
• Molecular Weight: 245.09 g/mol
• IUPAC Name: 1-(4-bromo-3-fluorophenyl)but-3-en-1-ol
• InChI: InChI=1S/C10H10BrFO/c1-2-3-10(13)7-4-5-8(11)9(12)6-7/h2,4-6,10,13H,1,3H2
• InChI Key: DWKPRPJGBJNPLA-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(C1=CC(=C(C=C1)Br)F)O

Description

1-(4-Bromo-3-fluorophenyl)but-3-en-1-ol is a useful research compound. Its molecular formula is C10H10BrFO and its molecular weight is 245.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the aldehyde from Step F (7.97 g, 39.1 mmol) in 40 mL of THF at −78° C. under argon was added dropwise a solution of allymagnesium chloride in THF (23.4 mL, 46.9 mmol, 2M). After one hour, another portion of allymagnesium chloride solution was added (5 mL, 10 mmol). After an additional 30 minutes, the solution was quenched with saturated aqueous ammonium chloride, warmed to room temperature, and poured into ethyl acetate. The solution was washed with washed with sat. aq. NaHCO3 and brine, dried (Na2SO4), filtered, and concentrated in vacuo to provide the crude product.